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Cat. No.: B1192960

Audience: Researchers, scientists, and drug development professionals.
Introduction

The Retinoid-related orphan receptor gamma t (RORVyt) is a nuclear transcription factor
essential for the differentiation of T helper 17 (Th17) cells and the production of pro-
inflammatory cytokines, including IL-17A, IL-17F, and IL-22.[1][2][3] As a master regulator of
the IL-23/IL-17 inflammatory axis, RORYyt is a key therapeutic target for autoimmune and
inflammatory diseases such as psoriasis and psoriatic arthritis.[2][3][4]

JNJ-61803534 is a potent, selective, and orally active small-molecule inverse agonist of
RORyt.[5][6] It effectively inhibits RORYyt-driven gene transcription and subsequent pro-
inflammatory cytokine production.[1][2] Its well-characterized activity, high potency, and
selectivity against the closely related RORa and RORf isoforms make it an excellent chemical
probe for elucidating the biological functions of RORyt in cellular and in vivo models.[7] These
application notes provide a summary of its pharmacological data and detailed protocols for its
use in key experimental assays.

Data Presentation

The following tables summarize the quantitative data for JINJ-61803534, establishing its profile
as a high-quality chemical probe.

Table 1: In Vitro Potency and Selectivity of INJ-61803534
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Assay Type Target ICs0 (NM) Reference
1-Hybrid Reporter
RORVyt 9.6+6 [7]
Assay
1-Hybrid Reporter
RORa > 2000 [61[7]
Assay
1-Hybrid Reporter
RORP > 2000 [6][7]
Assay
Table 2: Cellular Activity of INJ-61803534
Cell Type Measured Endpoint  I1Cso (nM) Reference
Human CD4* T Cells )
] ] IL-17A Production 19 [6]
(Th17 differentiated)
Human CD4* T Cells )
) ) IL-17F Production 22 [6]
(Th17 differentiated)
Human CD4+ T Cells
) ) IL-22 Production 27 [6]
(Th17 differentiated)
Human CD4* T Cells ) o
IFNy Production No Inhibition [11[2]

(Th1 differentiated)

Visualized Signaling Pathway and Workflows

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8155022/
https://www.immune-system-research.com/2023/03/27/jnj-61803534-is-an-orally-active-ror%CE%B3t-inverse-agonist-with-anti-inflammatory-activity/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8155022/
https://www.immune-system-research.com/2023/03/27/jnj-61803534-is-an-orally-active-ror%CE%B3t-inverse-agonist-with-anti-inflammatory-activity/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8155022/
https://www.immune-system-research.com/2023/03/27/jnj-61803534-is-an-orally-active-ror%CE%B3t-inverse-agonist-with-anti-inflammatory-activity/
https://www.immune-system-research.com/2023/03/27/jnj-61803534-is-an-orally-active-ror%CE%B3t-inverse-agonist-with-anti-inflammatory-activity/
https://www.immune-system-research.com/2023/03/27/jnj-61803534-is-an-orally-active-ror%CE%B3t-inverse-agonist-with-anti-inflammatory-activity/
https://www.researchgate.net/publication/351878974_Preclinical_and_clinical_characterization_of_the_RORgt_inhibitor_JNJ-61803534
https://pubmed.ncbi.nlm.nih.gov/34040108/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Upstream Signals

Downstream Effects

Naive CD4+ T Cell

Th17 Cell

IL-6 Naive T Cell Differentiation

\A

7

A

RORyt Activation Gene Transcription IL-17F Inflammation

A

JINJ-61803534

TGF-B

L

Click to download full resolution via product page

Caption: RORyt signaling pathway and point of inhibition by JNJ-61803534.
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Start: Hypothesis
RORyt is a key driver

In Vitro Potency
TR-FRET & Reporter Assays
(ICs0 = 9.6 "M)

:

In Vitro Selectivity
Test vs. RORa and RORB
(>200-fold selective)

:

Cellular Activity
Inhibit Th17 Cytokine Production
(ICs0 = 19-27 nM)

.

Confirm On-Target Effect
No effect on Thl (IFNy) or Treg cells

:

In Vivo Proof-of-Concept
Efficacy in Arthritis & Psoriasis Models

Conclusion:
JNJ-61803534 is a Validated Probe
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1Cs0 < 100 nM >100-fold vs Related Targets On-Target Activity in Cells
(Reporter Assay ICso = 9.6 nM) (>200x vs RORa/B) (Inhibits IL-17A, ICso = 19 nM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: JNJ-61803534 as a Chemical Probe
for RORyt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192960#nj-61803534-as-a-chemical-probe-for-ror-t]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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